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Cat. No.: B123246 Get Quote

Structural and Mechanistic Differences
The primary distinction between the first-generation (G1) and second-generation (G2) Grubbs

catalysts lies in their ligand architecture, which directly influences their stability and reactivity.

The G1 catalyst features two tricyclohexylphosphine (PCy₃) ligands bound to the ruthenium

center.[1][2] In the G2 catalyst, one of these PCy₃ ligands is replaced by a more strongly

donating and bulkier N-heterocyclic carbene (NHC) ligand, typically 1,3-bis(2,4,6-

trimethylphenyl)-imidazolidinylidene (SIMes) or its unsaturated analogue (IMes).[1][3][4]

This substitution has profound mechanistic implications. The NHC ligand in G2 catalysts

enhances thermal stability and increases the lability of the remaining phosphine ligand.[3][4]

While G1 catalysts tend to initiate faster through phosphine dissociation, the G2 catalysts, once

initiated, exhibit a much higher affinity for the olefin substrate and are less prone to

deactivation, leading to greater overall activity and broader substrate scope.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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